Cas no 11042-69-6 ((2s,4r)-1-[(2e)-2-[(2s)-2,6-dicarboxy-2,3-dihydro-1h-pyridin-4-ylidene]ethylidene]-4-hydroxypyrrolidin-1-ium-2-carboxylate)

• Product Name: (2s,4r)-1-[(2e)-2-[(2s)-2,6-dicarboxy-2,3-dihydro-1h-pyridin-4-ylidene]ethylidene]-4-hydroxypyrrolidin-1-ium-2-carboxylate
• CAS No: 11042-69-6
• MF: C₁₄H₁₆N₂O₇
• MW: 324.286044120789
• CID: 1194107
• PubChem ID: 6325831
• Update Time: 2025-04-20

(2s,4r)-1-[(2e)-2-[(2s)-2,6-dicarboxy-2,3-dihydro-1h-pyridin-4-ylidene]ethylidene]-4-hydroxypyrrolidin-1-ium-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2s,4r)-1-[(2e)-2-[(2s)-2,6-dicarboxy-2,3-dihydro-1h-pyridin-4-ylidene]ethylidene]-4-hydroxypyrrolidin-1-ium-2-carboxylate
• CHEBI:8340
• DTXSID60422527
• 11042-69-6
• Q27108049
• Portulacaxanthin I
• C08564

• Inchi： 1S/C14H16N2O7/c17-8-5-11(14(22)23)16(6-8)2-1-7-3-9(12(18)19)15-10(4-7)13(20)21/h1-3,8,10-11,17H,4-6H2,(H,18,19)(H,20,21)(H,22,23)
• InChI Key： OSBMCDMASCFOBE-UHFFFAOYSA-N
• SMILES： OC1CN(C=CC2CC(C(=O)O)N=C(C(=O)O)C=2)C(C(=O)O)C1

Computed Properties

• Exact Mass: 324.095751
• Monoisotopic Mass: 324.095751
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150
• XLogP3: -2.1